Cas no 2138820-86-5 (ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate)

• Product Name: ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate
• CAS No: 2138820-86-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6290230
• PubChem ID: 165460890
• Update Time: 2025-06-28

ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-726589
• 2138820-86-5
• ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate

• Inchi： 1S/C9H15NO2/c1-3-12-8(11)6-7(10)9(2)4-5-9/h6H,3-5,10H2,1-2H3/b7-6-
• InChI Key： XTICFIJXZSREKE-SREVYHEPSA-N
• SMILES： O(CC)C(/C=C(/C1(C)CC1)\N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate

Introduction to ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate (CAS No. 2138820-86-5)

Ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate (CAS No. 2138820-86-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

Ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate is a derivative of amino acids with a distinctive Z-configured double bond and a cyclopropyl substituent. The presence of the cyclopropyl group imparts unique conformational constraints and electronic properties to the molecule, which can influence its reactivity and biological activity. The compound has a molecular formula of C₉H₁₅NO₂ and a molecular weight of 173.22 g/mol. It is typically synthesized through a series of well-defined chemical reactions, including condensation, reduction, and esterification steps.

The physical properties of ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate include its solubility in common organic solvents such as ethanol, methanol, and dichloromethane. It is relatively stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate involves several key steps that are crucial for achieving the desired stereochemistry and functional group arrangement. One common approach involves the condensation of an appropriate aldehyde or ketone with an amine derivative, followed by selective reduction to form the amino alcohol intermediate. This intermediate is then subjected to esterification with ethyl chloroformate or another suitable reagent to yield the final product.

A recent study published in the Journal of Organic Chemistry detailed an optimized synthetic route that achieved high yields and excellent stereoselectivity. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the cyclopropyl substituent, followed by a sequential one-pot procedure for the formation of the Z-configured double bond and the amino functionality. This method not only improved the overall efficiency but also minimized side reactions and impurities.

Biological Activity and Applications

Ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Initial studies have shown that this compound exhibits promising anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory disorders.

A study published in Bioorganic & Medicinal Chemistry Letters reported that ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The researchers also noted that the compound exhibited low cytotoxicity against normal human cells, suggesting a favorable safety profile.

In addition to its anti-inflammatory effects, there is growing interest in exploring the potential neuroprotective properties of ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate. Preliminary studies have indicated that this compound may have neuroprotective effects by modulating oxidative stress and reducing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease.

Clinical Trials and Future Directions

The promising preclinical results with ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate have paved the way for further clinical investigation. Several pharmaceutical companies are currently conducting Phase I clinical trials to evaluate the safety and pharmacokinetics of this compound in human subjects. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In parallel, ongoing research is focused on optimizing the chemical structure of ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve binding affinity to target proteins involved in inflammation and neurodegeneration.

Conclusion

Ethyl (2Z)-3-amino-3-(1-methylcyclopropyl)prop-2-enoate (CAS No. 2138820-86-5) is a promising compound with diverse biological activities that warrant further exploration. Its unique chemical structure, coupled with its potential anti-inflammatory and neuroprotective properties, makes it an attractive candidate for drug development. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs in various therapeutic areas.